Cas no 36341-65-8 (Propanenitrile,3-(hexadecylamino)-)
36341-65-8 structure
Product Name:Propanenitrile,3-(hexadecylamino)-
CAS No:36341-65-8
MF:C19H38N2
MW:294.51842546463
CID:310278
PubChem ID:118953
Update Time:2025-04-19
Propanenitrile,3-(hexadecylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-(hexadecylamino)-
- 3-(HEXADECYLAMINO)PROPANENITRILE
- 3-(hexadecylamino)propiononitrile
- 3-Hexadecylamino-propionsaeurenitril
- AC1L3NXN
- AC1Q4SE7
- AR-1E7742
- CTK4H6331
- EINECS 252-985-3
- N-Hexadecyl-3-aminopropionitril
- NS00030019
- DTXSID30189877
- 36341-65-8
- AKOS005289600
-
- MDL: MFCD10687285
- Inchi: 1S/C19H38N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-19-16-17-20/h21H,2-16,18-19H2,1H3
- InChI Key: HURZPRHLIMBWPK-UHFFFAOYSA-N
- SMILES: N(CCC#N)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 294.30374
- Monoisotopic Mass: 294.303499221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 17
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- PSA: 35.82
Propanenitrile,3-(hexadecylamino)- Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
36341-65-8 (Propanenitrile,3-(hexadecylamino)-) Related Products
- 29504-89-0(3-(Octylamino)propionitrile)
- 55490-85-2(3-(Hexylamino)propionitrile)
- 91564-96-4(3-(Nonylamino)propionitrile)
- 4763-40-0(3-(Dodecylamino)propionitrile)
- 59676-91-4(3-(Pentylamino)propanenitrile)
- 693-51-6(3-(Butylamino)propionitrile)
- 937-51-9(3-Azepan-1-ylpropanenitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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